Cas no 2140317-13-9 (3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester )

• Product Name: 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester
• CAS No: 2140317-13-9
• MF: C₁₂H₁₇NO₃
• MW: 223.27
• CID: 5527726
• Update Time: 2025-05-25

3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl α-(2-methoxyethyl)-3-pyridineacetate
• 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester

• Inchi： 1S/C12H17NO3/c1-3-16-12(14)11(6-8-15-2)10-5-4-7-13-9-10/h4-5,7,9,11H,3,6,8H2,1-2H3
• InChI Key： YJRYLQKCMYANCA-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(CCOC)C(=O)OCC

Additional information on 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester

3-Pyridineacetic Acid, α-(2-Methoxyethyl)-, Ethyl Ester

The compound with CAS No. 2140317-13-9, commonly referred to as 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an acetic acid derivative. The presence of the α-(2-methoxyethyl) group adds complexity to its molecular framework, making it a versatile compound for various applications.

Recent studies have highlighted the potential of 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester in drug discovery and development. Its structural features make it an ideal candidate for exploring new therapeutic agents. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors, which could lead to innovative treatments for diseases like cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of intricate chemical reactions. The starting material is typically derived from pyridine derivatives, which undergo amination and subsequent esterification processes to yield the final product. The ethyl ester group plays a crucial role in stabilizing the molecule and enhancing its solubility properties. This makes it easier to handle during laboratory experiments and potential industrial applications.

In terms of applications, 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester has shown promise in the field of medicinal chemistry. Its ability to modulate cellular signaling pathways has been extensively studied. For instance, recent research indicates that this compound can inhibit certain kinases involved in cell proliferation and survival pathways. Such findings underscore its potential as a lead compound for developing anti-cancer therapies.

Moreover, the α-(2-methoxyethyl) substituent introduces additional functionality to the molecule. This group enhances its pharmacokinetic properties by improving bioavailability and reducing toxicity. These attributes are critical for any drug candidate aiming to enter clinical trials. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological systems more accurately.

The study of 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester has also contributed to our understanding of stereochemistry in organic molecules. Its chiral centers influence its interaction with biological targets significantly. Researchers are exploring methods to synthesize enantiomerically pure versions of this compound to better understand its stereochemical effects on pharmacological activity.

In conclusion, 3-Pyridineacetic acid, α-(2-methoxyethyl)-, ethyl ester (CAS No. 2140317-13-9) is a fascinating compound with immense potential in drug discovery and development. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound stands at the forefront of innovative advancements in organic chemistry and pharmacology.